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Compound of Interest

Compound Name: 2-(Pyrrolidin-2-yl)propan-2-ol

CAS No.: 214626-52-5

Cat. No.: B3349333

Get Quote

Executive Summary
2-(Pyrrolidin-2-yl)propan-2-ol (also known as

-dimethyl-2-pyrrolidinemethanol) is a chiral amino alcohol frequently used as a ligand or
auxiliary in asymmetric synthesis. Its disposal requires strict adherence to protocols governing
organic bases and flammable liquids.

Critical Action Items:

DO NOT dispose of down the drain. This compound is harmful to aquatic life and alkaline.

SEGREGATE from strong acids and oxidizing agents immediately to prevent exothermic

reactions.

CLASSIFY as a Flammable Organic Solvent waste (RCRA D001) unless analytical data

proves the flash point is

(
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).

INCINERATE via a licensed hazardous waste contractor.

Chemical Profile & Hazard Identification
Accurate identification is the first step in compliant disposal. This compound exists in

enantiomeric forms (commonly S- or R-), but disposal protocols remain identical for both

stereoisomers.

Table 1: Physicochemical Properties & Regulatory
Data[1][2]

Property Specification

Chemical Name 2-(Pyrrolidin-2-yl)propan-2-ol

Synonyms

ngcontent-ng-c3230145110="" _nghost-ng-

c1768664871="" class="inline ng-star-inserted">

-Dimethyl-2-pyrrolidinemethanol; 2-(2-

Pyrrolidinyl)-2-propanol

CAS Number 214626-52-5 (General); 92053-25-3 (S-isomer)

Molecular Formula

Physical State
Viscous liquid or low-melting solid (MP

)

Acidity/Basicity Basic (Secondary amine)

Flash Point
Data limit; Treat as Flammable (

) for safety margins.[1][2][3]

RCRA Code
D001 (Ignitable) - Default classification absent

testing

Hazard Assessment[1][6][7]
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Corrosivity/Irritation: Causes serious eye damage (H318) and skin irritation (H315).[4] The

amine functionality generates a high pH in aqueous solution, capable of causing chemical

burns to mucous membranes.

Reactivity: As a secondary amine, it reacts exothermically with strong acids and acid

chlorides. It is incompatible with strong oxidizers (e.g., permanganates, peroxides).

Flammability: While higher molecular weight amines often have higher flash points, the

"propan-2-ol" moiety suggests volatility. Standard protocol dictates handling as a flammable

liquid.[3]

Step-by-Step Disposal Protocol
This protocol ensures compliance with EPA (RCRA) regulations and minimizes laboratory risk.

Phase 1: Waste Stream Characterization
Before disposal, determine the matrix of the waste.

Pure Substance: Expired or unused reagents.

Reaction Mixture: Mixed with solvents (e.g., DCM, THF) or reagents.

Phase 2: Segregation (Critical)
WARNING: Failure to segregate is the leading cause of waste container pressurization and

rupture.

Isolate from Acids: Never pour this amine into a waste container designated for "Acidic

Organic Waste" or "Aqueous Acid." The neutralization reaction generates heat and can boil

off volatile solvents.

Isolate from Oxidizers: Keep away from nitric acid, chromic acid, or peroxides.

Phase 3: Containerization & Labeling
Select Container: Use a high-density polyethylene (HDPE) or glass container. Ensure the

cap has a chemically resistant liner (e.g., PTFE).
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Labeling: Attach a hazardous waste tag immediately upon the first drop of waste entering the

container.

Constituents: Write "2-(Pyrrolidin-2-yl)propan-2-ol" (do not use abbreviations like

"ligand").

Hazard Checkboxes: Check "Flammable" and "Irritant/Corrosive" (due to basicity).

pH Note: Mark as "Basic/Alkaline" (

).

Phase 4: Final Disposal
Transfer the sealed, labeled container to your facility's Environmental Health & Safety (EHS)

department. The ultimate disposal method is high-temperature incineration with a scrubber

system to manage nitrogen oxide (

) emissions.

Waste Stream Decision Logic
Use the following decision tree to determine the correct waste stream for your specific situation.
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Start: Waste Identification

Is the waste pure
2-(Pyrrolidin-2-yl)propan-2-ol?

Is it mixed with
other chemicals?

No

Stream A:
Non-Halogenated Organic Solvents

(Basic/Flammable)

Yes

Does the mixture
contain Strong Acids?

Does the mixture
contain Oxidizers?

No

CAUTION: Neutralize carefully
before combining

Yes

DO NOT MIX.
Use separate 'Oxidizer' stream.

Yes

Does the mixture contain
Halogenated Solvents (DCM, Chloroform)?

No

Stream B:
Halogenated Organic Solvents

(Basic)

NoYes

Click to download full resolution via product page

Figure 1: Decision logic for segregating pyrrolidine-based waste streams to prevent

incompatibility incidents.

Spill Response Procedures
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In the event of a spill in the laboratory:

Evacuate & Ventilate: Remove ignition sources immediately.

PPE: Wear nitrile gloves, lab coat, and safety goggles. If the spill is large (

) and outside a fume hood, use a respirator with organic vapor cartridges.

Containment:

Do NOT use paper towels (fire hazard with flammable liquids).

Use an inert absorbent material such as vermiculite, sand, or a commercial solvent spill

pad.

Cleanup:

Scoop the absorbed material into a wide-mouth jar or heavy-duty waste bag.

Label as "Debris from Chemical Spill: 2-(Pyrrolidin-2-yl)propan-2-ol".

Clean the surface with a mild detergent and water; collect this rinse water as hazardous

waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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